Cas no 1805035-14-6 (4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine
• CAS No: 1805035-14-6
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4800906
• PubChem ID: 118846199
• Update Time: 2025-11-07

4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H7F2NO2/c1-12-6-2-4(7(8)9)5(11)3-10-6/h2-3,7,11H,1H3
• InChI Key： BWKHJBSRXJSNLZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1)OC)O)F

Computed Properties

• Exact Mass: 175.04448479g/mol
• Monoisotopic Mass: 175.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine

4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine: A Comprehensive Overview

4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine (CAS No. 1805035-14-6) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which serves as a versatile platform for various functional groups. The presence of a difluoromethyl group at the 4-position, a hydroxyl group at the 5-position, and a methoxy group at the 2-position introduces a combination of electronic effects and steric hindrance that make this compound highly interesting for both academic and industrial applications.

The synthesis of 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine involves a series of carefully designed organic reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving selective fluorination and methylation steps. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

One of the most promising applications of 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine lies in its potential as a precursor for advanced pharmaceuticals. The compound's ability to act as a building block for bioactive molecules has been demonstrated in several recent studies. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The difluoromethyl group contributes to the compound's stability and bioavailability, while the hydroxyl and methoxy groups provide sites for further functionalization, enabling the design of highly specific drug candidates.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine has shown potential in materials science. Its electron-withdrawing groups make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have highlighted its ability to enhance charge transport properties in organic field-effect transistors (OFETs). The compound's unique electronic configuration allows for fine-tuning of semiconductor performance, making it a valuable component in next-generation electronic devices.

The environmental impact of 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use in industrial applications does not pose risks to ecosystems. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are needed to assess its long-term environmental fate.

From a structural perspective, 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine exhibits interesting photophysical properties. Its absorption and emission characteristics make it suitable for use in fluorescent sensors and imaging agents. Researchers have explored its application in detecting heavy metal ions, such as mercury and lead, with high sensitivity and selectivity. This capability is particularly valuable in environmental monitoring and food safety applications.

In conclusion, 4-(Difluoromethyl)-5-hydroxy-2-methoxypyridine (CAS No. 1805035-14-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future developments in chemistry and related fields.